Cas no 951980-26-0 (N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide
• CAS No: 951980-26-0
• MF: C₂₅H₁₉N₃O₅
• MW: 441.435466051102
• CID: 5431092
• Update Time: 2025-05-20

N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzimidazol-2-yl)-4-(7-methoxy-2-methyl-4-oxochromen-3-yl)oxybenzamide
• N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide

• Inchi： 1S/C25H19N3O5/c1-14-23(22(29)18-12-11-17(31-2)13-21(18)32-14)33-16-9-7-15(8-10-16)24(30)28-25-26-19-5-3-4-6-20(19)27-25/h3-13H,1-2H3,(H2,26,27,28,30)
• InChI Key： WAKFCZKUUBKTLK-UHFFFAOYSA-N
• SMILES： C(NC1NC2=CC=CC=C2N=1)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OC)C=C3OC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide

Comprehensive Guide to N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide (CAS No. 951980-26-0)

N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide (CAS No. 951980-26-0) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of benzodiazole and chromenone derivatives, which are known for their diverse applications in medicinal chemistry and material science. The presence of both benzodiazole and chromenone moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's IUPAC name, N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide, reflects its intricate chemical architecture. The benzodiazole ring is fused with a benzamide group, while the chromenone moiety is substituted with a methoxy and a methyl group. This unique combination of functional groups contributes to its potential pharmacological properties, making it a candidate for further investigation in drug discovery.

One of the most searched questions related to this compound is: "What are the potential applications of N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide?" Researchers have hypothesized that this compound could exhibit anti-inflammatory, antioxidant, or even anticancer activities due to its structural similarity to other bioactive molecules. However, extensive studies are required to validate these claims.

The synthesis of N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide typically involves multi-step organic reactions, including condensation, cyclization, and amide coupling. The purity and yield of the final product are critical for its potential applications, which is why advanced analytical techniques like HPLC and NMR are employed for characterization.

Another trending topic in the scientific community is the exploration of heterocyclic compounds for drug development. Given its benzodiazole and chromenone components, N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide fits well into this category. Researchers are particularly interested in its potential as a kinase inhibitor or a receptor modulator, which could open new avenues for treating various diseases.

The compound's solubility, stability, and bioavailability are also key areas of investigation. These properties are crucial for determining its suitability as a therapeutic agent. For instance, the methoxy group in its structure may enhance its lipophilicity, thereby improving its membrane permeability.

In the context of material science, N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide could be explored for its photophysical properties. Compounds with chromenone scaffolds are known to exhibit fluorescence, which makes them useful in optical materials and sensors.

Given the increasing demand for sustainable chemistry, researchers are also looking into greener synthesis routes for this compound. Questions like "How can N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide be synthesized more efficiently?" are gaining traction in academic and industrial circles.

In summary, N-(1H-1,3-benzodiazol-2-yl)-4-(7-methoxy-2-methyl-4-oxo-4H-chromen-3-yl)oxybenzamide (CAS No. 951980-26-0) is a promising compound with potential applications in medicinal chemistry and material science. Its unique structural features and the growing interest in heterocyclic compounds make it a subject of ongoing research. Future studies will likely focus on its pharmacological activities, synthesis optimization, and practical applications.